Cas no 70166-96-0 (N-[(3-fluorophenyl)carbamoyl]-2-(4-hydroxy-4-phenylpiperidin-1-yl)acetamide)

• Product name: N-[(3-fluorophenyl)carbamoyl]-2-(4-hydroxy-4-phenylpiperidin-1-yl)acetamide
• CAS No: 70166-96-0
• MF: C₂₀H₂₂FN₃O₃
• MW: 371.405388355255
• CID: 1742160
• PubChem ID: 3053614

N-[(3-fluorophenyl)carbamoyl]-2-(4-hydroxy-4-phenylpiperidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-fluorophenyl)carbamoyl]-2-(4-hydroxy-4-phenylpiperidin-1-yl)acetamide
• N-(((3-Fluorophenyl)amino)carbonyl)-4-hydroxy-4-phenyl-1-piperidineacetamide
• 3-(m-Fluorophenyl)-1-((4-hydroxy-4-phenylpiperidino)acetyl)urea
• DTXSID80220446
• Urea, 3-(m-fluorophenyl)-1-((4-hydroxy-4-phenylpiperidino)acetyl)-
• 70166-96-0
• 1-Piperidineacetamide, N-(((3-fluorophenyl)amino)carbonyl)-4-hydroxy-4-phenyl- (9CI)
• 1-Piperidineacetamide, N-(((3-fluorophenyl)amino)carbonyl)-4-hydroxy-4-phenyl-

• Inchi： InChI=1S/C20H22FN3O3/c21-16-7-4-8-17(13-16)22-19(26)23-18(25)14-24-11-9-20(27,10-12-24)15-5-2-1-3-6-15/h1-8,13,27H,9-12,14H2,(H2,22,23,25,26)
• InChI Key： XXDZUAXVRGJADH-UHFFFAOYSA-N
• SMILES： C1CN(CCC1(C2=CC=CC=C2)O)CC(=O)NC(=O)NC3=CC(=CC=C3)F

Computed Properties

• Exact Mass: 371.16466
• Monoisotopic Mass: 371.16451973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.7Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 81.67